Cas no 2227856-06-4 (2-bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 2-bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 2227856-06-4
• MF: C₈H₆BrF₃O₂
• MW: 271.031252384186
• CID: 6283601
• PubChem ID: 165969323
• Update Time: 2025-05-23

2-bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• 2-bromo-3-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol
• 2227856-06-4
• EN300-1950751

• Inchi： 1S/C8H6BrF3O2/c9-6-4(2-1-3-5(6)13)7(14)8(10,11)12/h1-3,7,13-14H/t7-/m1/s1
• InChI Key： CWGZRNYBZDMMLO-SSDOTTSWSA-N
• SMILES： BrC1C(=CC=CC=1[C@H](C(F)(F)F)O)O

Computed Properties

• Exact Mass: 269.95033g/mol
• Monoisotopic Mass: 269.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol

Introduction to 2-Bromo-3-(1R)-2,2,2-Trifluoro-1-Hydroxyethylphenol (CAS No. 2227856-06-4)

2-Bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227856-06-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its bromine and trifluoro substituents, which confer specific properties that make it a valuable candidate for further investigation.

The chemical structure of 2-Bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol consists of a phenolic ring with a bromine atom at the 2-position and a trifluoromethyl group attached to a hydroxyl-substituted ethyl chain at the 3-position. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, including enhanced solubility, stability, and reactivity. These properties are crucial for its potential use in drug discovery and other chemical applications.

In the realm of pharmaceutical research, 2-Bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its effectiveness as an inhibitor of a key enzyme implicated in neurodegenerative disorders. The compound's ability to selectively target this enzyme without affecting other critical pathways makes it a valuable candidate for further preclinical and clinical evaluation.

Beyond its potential therapeutic applications, 2-Bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol has also been investigated for its use in materials science and chemical synthesis. Its unique combination of functional groups allows it to serve as a versatile building block for the synthesis of more complex molecules. Researchers have utilized this compound as an intermediate in the synthesis of polymers with enhanced mechanical properties and improved biocompatibility. These polymers have potential applications in tissue engineering and drug delivery systems.

The synthesis of 2-Bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the bromination of phenol followed by the introduction of the trifluoromethyl group via nucleophilic substitution reactions. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while 2-Bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, appropriate storage conditions should be maintained to ensure the stability and integrity of the compound.

The future outlook for 2-Bromo-3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol is promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative solutions to pressing medical challenges.